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Compound of Interest

Compound Name: Strontium lactate

Cat. No.: B1616434 Get Quote

A comprehensive analysis of the crystal structure of strontium lactate trihydrate, including its

synthesis, crystallographic data, and coordination environment, is not publicly available at this

time. Despite extensive searches of chemical databases and the scientific literature, a definitive

research article containing the complete crystallographic parameters, such as unit cell

dimensions, space group, and atomic coordinates for strontium lactate trihydrate

(Sr(C₃H₅O₃)₂·3H₂O), could not be located.

This lack of detailed structural information prevents the creation of an in-depth technical guide

as requested. The core requirements of providing quantitative data in structured tables,

detailing experimental protocols for crystal structure determination, and visualizing the

coordination environment of the strontium ion cannot be fulfilled without access to the primary

crystallographic data from a single-crystal X-ray diffraction study.

While general information regarding strontium lactate, such as its molecular formula and

methods of synthesis through the neutralization of lactic acid with strontium carbonate or

hydroxide, is available, the specific arrangement of atoms in its crystalline trihydrate form has

not been published in accessible scientific journals or deposited in crystallographic databases.

[1]

For researchers, scientists, and drug development professionals interested in the detailed

solid-state chemistry of this compound, this represents a gap in the current body of scientific

knowledge. The determination and publication of the crystal structure of strontium lactate
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trihydrate would be a valuable contribution to the field, providing insights into its coordination

chemistry, hydrogen bonding networks, and potential applications based on its solid-state

properties.

General Experimental Workflow for Crystal
Structure Analysis
For the benefit of researchers who may wish to undertake this analysis, a general experimental

workflow for determining the crystal structure of a compound like strontium lactate trihydrate

is outlined below. This workflow is based on standard crystallographic techniques.
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Caption: Generalized experimental workflow for the determination of a crystal structure.
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Hypothetical Coordination Environment
Without experimental data, a diagram of the strontium ion's coordination environment can only

be speculative. In hydrated metal carboxylates, the metal ion is typically coordinated by oxygen

atoms from the carboxylate groups of the lactate ligands and from the water molecules. The

lactate ion can act as a monodentate or a bidentate ligand, and the water molecules can be

directly coordinated to the metal center or be present as lattice water involved in hydrogen

bonding. A hypothetical coordination environment is depicted below for illustrative purposes

only.
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Caption: A hypothetical coordination environment of the Strontium ion.

It is our recommendation that researchers in need of this specific crystal structure data

consider undertaking its experimental determination to fill this knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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